Cas no 1566914-18-8 (3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1566914-18-8
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5843421
• PubChem ID: 104328344
• Update Time: 2025-06-14

3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• SCHEMBL22659099
• 1566914-18-8
• EN300-1148040

• Inchi： 1S/C11H12FN3/c1-7-5-8(12)3-4-9(7)10-6-11(13)15(2)14-10/h3-6H,13H2,1-2H3
• InChI Key： WRHKBFIJIYFFOX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine

Research Brief on 3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS: 1566914-18-8): Recent Advances and Applications

3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS: 1566914-18-8) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further preclinical and clinical evaluation.

One of the key areas of interest in recent research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have demonstrated that 3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine exhibits selective inhibition against specific kinase targets, with notable efficacy in in vitro and in vivo models. These findings suggest its potential as a lead compound for the development of novel kinase-targeted therapies.

The synthesis of 3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine has also been a focus of recent investigations. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for scaling up production for further studies. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance efficiency and reduce byproducts. These advancements not only facilitate the availability of the compound for research but also pave the way for its potential commercialization.

In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic and toxicological profiles. Early-stage assessments indicate favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, along with a manageable toxicity profile in animal models. These findings are encouraging for its progression into more advanced stages of drug development. However, further studies are needed to fully elucidate its long-term safety and efficacy, particularly in human subjects.

The potential applications of 3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine extend beyond oncology. Emerging research has investigated its utility in treating inflammatory and autoimmune diseases, where kinase modulation plays a pivotal role. For instance, preclinical models of rheumatoid arthritis and multiple sclerosis have shown promising results, highlighting the compound's versatility as a therapeutic agent. These findings underscore the importance of continued research to explore its full therapeutic potential.

In conclusion, 3-(4-fluoro-2-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS: 1566914-18-8) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its selective kinase inhibitory activity, coupled with favorable pharmacokinetic properties, positions it as a viable lead compound for further development. Ongoing and future studies will be crucial in determining its clinical applicability and therapeutic value across a range of diseases. Researchers and industry professionals are encouraged to monitor advancements in this area, as they may hold significant implications for drug discovery and development.